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Compound of Interest

Compound Name: potassium ethyl sulfate

Cat. No.: B1613719

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of potassium ethyl sulfate, a significant
organosulfate compound. It details its chemical and physical properties, synthesis protocols,
and relevant biological context. This guide is intended to serve as a valuable resource for
professionals in research and development.

Chemical Identity and Physical Properties

Potassium ethyl sulfate, also known as ethylsulfuric acid potassium salt, is the potassium salt
of ethyl hydrogen sulfate. It is classified as an organic metal salt[1].

General Information
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Property Value Reference(s)
CAS Number 563-17-7 [1112][3]
Molecular Formula C2HsKO04S [2][3]
Molecular Weight 164.22 g/mol [21[31[4]
IUPAC Name potassium ethyl sulfate [2]
Potassium ethyl sulphate,
Ethyl potassium sulfate,
ETHYLSULFURIC ACID
Synonyms ) [1112]
POTASSIUM SALT, Sulfuric
acid monoethyl ester
potassium salt
Appearance White solid [5]

Physicochemical Properties

Quantitative data for properties such as melting point, boiling point, and density for potassium

ethyl sulfate are not readily available in the cited literature. Values for related compounds like

potassium sulfate (Melting Point: 1067 °C, Boiling Point: 1689 °C) are documented but should

not be considered representative of potassium ethyl sulfate due to significant structural

differences][5].

Property Value Reference(s)
Ethanol (at 20°C): 0.33 g/ 100
gPropanol: 0.15 g/ 100
Isopropanol: 0.5 g /100
Solubility JI=opTep ) [6]

gWater: Partly soluble,
crystallizes easily from

solution.

Spectroscopic and Analytical Data
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Spectroscopic information is crucial for the identification and characterization of potassium
ethyl sulfate.

Key Features /

Technique Solvent/Method Reference(s)
Notes

Spectral data is
1H NMR D20 ) [1]
available.

) ] Spectral data is
13C NMR Deuterium Oxide ) [7]
available.

N Infrared spectrum is
FTIR Not specified ) [2]
available.

Precursor lon [M-H]~:
m/z 125Product lons:
Mass Spectrometry ) m/z 97 [HSOa4]~, m/z
Negative lon Mode [8]
(LC-ESI-MS/MS) 80 [SOs]Data
corresponds to the

ethyl sulfate anion.

Experimental Protocols
Synthesis of Potassium Ethyl Sulfate

A common laboratory-scale synthesis involves a two-step process starting from ethanol and
sulfuric acid[9].

Methodology:

o Formation of Ethyl Hydrogen Sulfate: Slowly add 20 ml of concentrated sulfuric acid to 80 ml
of ethyl alcohol with shaking. The reaction is exothermic. Heat the mixture under reflux for 2-
3 hours. This produces ethyl hydrogen sulfate alongside unreacted starting materials[9].

o Neutralization: Cool the reaction mixture and pour it into 500 ml of cold water with stirring.
Neutralize the solution by adding calcium carbonate. This converts residual sulfuric acid to
insoluble calcium sulfate and the ethyl hydrogen sulfate to its soluble calcium salt[9].
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« Filtration: Gently heat the neutralized mixture and then filter to remove the precipitated
calcium sulfate. Wash the precipitate with a small amount of water[9].

o Formation of Potassium Salt: Heat the clear filtrate and add a solution of approximately 50 g
of potassium carbonate in small portions until the solution is strongly alkaline. This
precipitates calcium as calcium carbonate[10][11].

« |solation of Crude Product: Remove the precipitated calcium salts by filtration. Evaporate the
filtrate to dryness to obtain crude potassium ethyl sulfate[9].

« Purification: Purify the crude product by recrystallization from methanol[9].

Conceptual Analytical Protocol: LC-MS/MS Detection

Based on forensic methodologies for detecting ethyl sulfate as a biomarker, a confirmatory
analysis can be developed[8].

Methodology:

Sample Preparation: Prepare a standard solution of potassium ethyl sulfate in a suitable
solvent (e.g., water or a water/methanol mixture).

o Chromatography: Employ a liquid chromatography (LC) system, likely with a gradient elution,
for separation.

e Mass Spectrometry: Utilize a tandem mass spectrometer (MS/MS) with an electrospray
ionization (ESI) source operating in negative ion mode.

o Detection: Monitor the transition of the precursor ion of the ethyl sulfate anion (m/z 125) to its
characteristic product ions (m/z 97 and m/z 80) for sensitive and specific detection[8].

Biological Context and Safety
Metabolic Formation of Ethyl Sulfate

Potassium ethyl sulfate is not known to be a direct modulator of specific signaling pathways.
However, the ethyl sulfate anion is a known minor metabolite of ethanol in humans, making it a
valuable biomarker for alcohol consumption[8][12]. Its formation occurs primarily in the liver.
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The metabolic process involves the sulfonation of ethanol, catalyzed by sulfotransferase
enzymes (SULTSs), with SULT1A1 being a key contributor. This process is part of the body's
phase Il detoxification pathways[12]. The formation of ethyl sulfate can be inhibited by certain
dietary polyphenols, such as quercetin and kaempferol, which also undergo sulfonation and
can act as competitive inhibitors[12].

Safety and Handling

o General Handling: Handle in a well-ventilated area. Wear suitable protective clothing, gloves,
and safety goggles[8].

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place[3].

e Hazards: Not classified as a hazardous substance or mixture under the Globally Harmonized
System (GHS)[11].

Visualizations
Experimental Workflow: Synthesis of Potassium Ethyl
Sulfate

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of potassium ethyl sulfate.

Metabolic Pathway: Formation of Ethyl Sulfate from
Ethanol
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Caption: Metabolic sulfonation of ethanol to ethyl sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1613719#potassium-ethyl-sulfate-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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